Cas no 1806948-57-1 (Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806948-57-1
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4804869
• Update Time: 2025-06-07

Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H10F5NO3/c1-2-20-7(18)3-6-8(11(14,15)16)9(19)5(4-17-6)10(12)13/h4,10H,2-3H2,1H3,(H,17,19)
• InChI Key： CNQORGUNQSAMQW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C(F)F)=CNC=1CC(=O)OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 479
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate

Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806948-57-1): A Comprehensive Overview

Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate, identified by its CAS number 1806948-57-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple fluorinated substituents and hydroxyl groups makes it a promising candidate for further exploration in drug discovery.

The molecular structure of Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate features a pyridine core substituted with a difluoromethyl group at the 5-position, a hydroxyl group at the 4-position, and a trifluoromethyl group at the 3-position. Additionally, the presence of an acetate ester group at the 2-position contributes to its unique chemical properties. This combination of functional groups enhances its reactivity and makes it a versatile building block for synthesizing more complex molecules.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are known to influence the pharmacokinetic and pharmacodynamic properties of drugs, making them valuable tools in medicinal chemistry. The incorporation of fluorine into drug molecules can lead to improved metabolic stability, enhanced binding affinity, and increased bioavailability. Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate exemplifies this trend, as its structure incorporates multiple fluorinated groups that could potentially enhance its therapeutic efficacy.

One of the most compelling aspects of Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By targeting kinases, researchers have developed several successful therapies over the years. The unique structure of this compound suggests that it could serve as a precursor for designing kinase inhibitors with improved selectivity and potency.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. Pyridine derivatives are widely used in drug development due to their favorable pharmacological properties. The introduction of fluorine atoms into these derivatives can modulate their electronic and steric properties, leading to enhanced biological activity. For instance, studies have shown that fluorinated pyridines can improve the binding affinity of small molecule inhibitors to their target proteins. Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate aligns with this trend, as its structure is rich in fluorinated substituents that could enhance its interaction with biological targets.

The synthesis of Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate involves multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, allows for precise control over the molecular structure. These synthetic strategies are critical for producing compounds with the desired properties for pharmaceutical applications.

In addition to its potential in drug development, Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate may also find applications in materials science and agrochemicals. Fluorinated compounds are known for their stability and resistance to degradation, making them suitable for various industrial applications. The unique properties of this compound could be leveraged to develop new materials with enhanced performance characteristics or to create novel agrochemicals with improved efficacy.

The future prospects for Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-acetate are promising. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to play an increasingly important role in pharmaceutical development. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for patients worldwide.